![molecular formula C31H41N6O17P3 B571226 [(2R,3S,4R,5R)-5-(2-amino-6-oxo-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl 4-benzoyl-3-[[hydroxy-[hydroxy(phosphonooxy)phosphoryl]oxyphosphoryl]oxymethyl]benzoate;N,N-diethylethanamine CAS No. 112898-14-3](/img/structure/B571226.png)
[(2R,3S,4R,5R)-5-(2-amino-6-oxo-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl 4-benzoyl-3-[[hydroxy-[hydroxy(phosphonooxy)phosphoryl]oxyphosphoryl]oxymethyl]benzoate;N,N-diethylethanamine
Overview
Description
[(2R,3S,4R,5R)-5-(2-amino-6-oxo-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl 4-benzoyl-3-[[hydroxy-[hydroxy(phosphonooxy)phosphoryl]oxyphosphoryl]oxymethyl]benzoate;N,N-diethylethanamine is a useful research compound. Its molecular formula is C31H41N6O17P3 and its molecular weight is 862.615. The purity is usually 95%.
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Properties
CAS No. |
112898-14-3 |
|---|---|
Molecular Formula |
C31H41N6O17P3 |
Molecular Weight |
862.615 |
IUPAC Name |
[(2R,3S,4R,5R)-5-(2-amino-6-oxo-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl 4-benzoyl-3-[[hydroxy-[hydroxy(phosphonooxy)phosphoryl]oxyphosphoryl]oxymethyl]benzoate;N,N-diethylethanamine |
InChI |
InChI=1S/C25H26N5O17P3.C6H15N/c26-25-28-21-17(22(34)29-25)27-11-30(21)23-20(33)19(32)16(45-23)10-43-24(35)13-6-7-15(18(31)12-4-2-1-3-5-12)14(8-13)9-44-49(39,40)47-50(41,42)46-48(36,37)38;1-4-7(5-2)6-3/h1-8,11,16,19-20,23,32-33H,9-10H2,(H,39,40)(H,41,42)(H2,36,37,38)(H3,26,28,29,34);4-6H2,1-3H3/t16-,19-,20-,23-;/m1./s1 |
InChI Key |
CNSQGQVWUOCIHW-WBLDMZOZSA-N |
SMILES |
CCN(CC)CC.C1=CC=C(C=C1)C(=O)C2=C(C=C(C=C2)C(=O)OCC3C(C(C(O3)N4C=NC5=C4NC(=NC5=O)N)O)O)COP(=O)(O)OP(=O)(O)OP(=O)(O)O |
Origin of Product |
United States |
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